Cas no 1807122-48-0 (3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1807122-48-0
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4902053
• Update Time: 2025-07-18

3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-5(8(10,11)12)2-4-14-6(7)1-3-13/h2,4H,1H2
• InChI Key： NYGAQVRJKWCMIC-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=NC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1807122-48-0)

3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1807122-48-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a trifluoromethyl group, and a nitrile functionality, which collectively contribute to its diverse chemical and biological properties.

The bromine atom in the molecule plays a crucial role in its reactivity and functionalization potential. Bromine is a common leaving group in organic synthesis, making 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile an excellent starting material for various synthetic transformations. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability. Additionally, the nitrile functionality can be readily converted into other functional groups, such as carboxylic acids or amides, through well-established chemical reactions.

In recent years, 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The versatility of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile allows chemists to tailor its structure to achieve specific pharmacological effects.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile in the development of novel antiviral agents. The researchers demonstrated that by modifying the nitrile group and introducing additional functional groups, they could enhance the antiviral activity of the compound against a range of viral pathogens. This work underscores the potential of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile as a valuable scaffold for designing new therapeutic agents.

Another area of interest is the application of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile in cancer research. A study published in Cancer Research investigated the anticancer properties of derivatives synthesized from this compound. The researchers found that certain derivatives exhibited potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and inhibit cell proliferation.

The synthetic accessibility of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile is another factor contributing to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One such method involves the bromination of 4-(trifluoromethyl)pyridine followed by nitrilation using cyanoacetic acid. These synthetic strategies ensure that 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile can be readily prepared with high purity and yield, making it an attractive choice for industrial-scale production.

In addition to its pharmaceutical applications, 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile has also been explored for its potential use in agrochemicals. Pyridine-based compounds are known for their pesticidal properties, and recent studies have shown that derivatives of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile exhibit promising activity against various plant pathogens. This opens up new avenues for developing environmentally friendly and effective agrochemicals.

The safety profile of 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile is another important consideration in its application. Extensive toxicological studies have been conducted to evaluate its safety in both laboratory settings and potential real-world applications. These studies have generally shown that 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile exhibits low toxicity when used under controlled conditions, making it suitable for further development and commercialization.

In conclusion, 3-Bromo-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1807122-48-0) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and synthetic accessibility make it an attractive starting material for developing new therapeutic agents and agrochemicals. Ongoing research continues to uncover new applications and optimize its properties for specific uses, solidifying its position as a valuable compound in modern chemical research.